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Compound of Interest

Compound Name: D-Glucose diethyl dithioacetal

Cat. No.: B167741 Get Quote

An In-depth Technical Guide to D-Glucose
Diethyl Dithioacetal
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of D-
Glucose diethyl dithioacetal, a key intermediate in carbohydrate chemistry. The information is

curated for professionals in research and development, with a focus on data clarity and

practical application.

Core Physical and Chemical Properties
D-Glucose diethyl dithioacetal, also known as D-Glucose diethyl mercaptal, is a derivative of

D-glucose where the aldehyde functional group has been converted into a diethyl dithioacetal.

This modification is crucial in synthetic organic chemistry, as it protects the aldehyde from

reacting under various conditions, allowing for selective modifications at other positions of the

glucose molecule.

The quantitative physical and chemical properties of D-Glucose diethyl dithioacetal are

summarized in the table below for ease of reference and comparison.
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Property Value Reference(s)

IUPAC Name

(2R,3R,4S,5R)-6,6-

bis(ethylsulfanyl)hexane-

1,2,3,4,5-pentol

[1]

Synonyms
D-Glucose diethyl mercaptal,

Glucose diethyl mercaptal
[2]

CAS Number 1941-52-2 [2][3]

Molecular Formula C₁₀H₂₂O₅S₂ [1][3]

Molecular Weight 286.41 g/mol [2][3]

Appearance
White to off-white crystalline

powder
[2][3]

Melting Point 125-128 °C [2][3]

Boiling Point 398.77 °C (rough estimate) [2]

Optical Rotation
[α]20/D = -37 to -40° (c=2 in

H₂O)
[3]

Solubility Soluble in water. [3]
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Experimental Protocols
The synthesis of D-Glucose diethyl dithioacetal is a classic example of the protection of a

carbonyl group. The most common method is the acid-catalyzed reaction of D-glucose with
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ethanethiol.

Synthesis of D-Glucose Diethyl Dithioacetal (Fischer Method)

This protocol is based on the general method described by Fischer for the preparation of

mercaptals from aldoses.

Objective: To protect the aldehyde group of D-glucose by converting it into a diethyl

dithioacetal.

Materials:

D-Glucose

Ethanethiol (EtSH)

Concentrated Hydrochloric Acid (HCl)

Ethanol (or another suitable solvent)

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Apparatus for filtration (e.g., Büchner funnel)

Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

Dissolution of D-Glucose: In a round-bottom flask, dissolve D-glucose in a minimal amount of

a suitable solvent, such as ethanol. The mixture should be stirred continuously.

Cooling: Place the flask in an ice bath to cool the solution to approximately 0°C. This is

crucial to control the exothermic nature of the reaction.
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Addition of Ethanethiol: While stirring vigorously, add an excess of ethanethiol to the cooled

glucose solution. Typically, at least two molar equivalents are used.

Acid Catalysis: Slowly add a catalytic amount of concentrated hydrochloric acid to the

reaction mixture. The acid protonates the carbonyl oxygen of the open-chain form of glucose,

making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the

sulfur of ethanethiol.

Reaction: Allow the reaction to proceed with continuous stirring in the ice bath. The reaction

progress can be monitored by thin-layer chromatography (TLC). The reaction is typically

complete within a few hours.

Precipitation and Isolation: Once the reaction is complete, the product, D-Glucose diethyl
dithioacetal, will often precipitate out of the solution as a white solid. If precipitation does not

occur spontaneously, the product can be precipitated by the slow addition of cold water.

Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the crystals with cold water to remove any remaining acid and unreacted starting

materials.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as an ethanol/water mixture, to yield the pure, crystalline D-Glucose diethyl
dithioacetal.

Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Characterization: The identity and purity of the synthesized product can be confirmed using

techniques such as melting point determination, NMR spectroscopy (¹H and ¹³C), and optical

rotation measurement.

Role in Synthetic Workflows
D-Glucose diethyl dithioacetal is not known to be directly involved in biological signaling

pathways. Its primary role in research and drug development is that of a versatile synthetic

intermediate. The dithioacetal group is stable under a wide range of reaction conditions,

including those that are basic, nucleophilic, and involve certain oxidizing and reducing agents.

This stability allows for chemical modifications to be made to the hydroxyl groups of the
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glucose backbone without affecting the aldehyde at the C1 position. Once the desired

modifications are complete, the dithioacetal protecting group can be removed under specific

conditions (typically using a mercury(II) salt or other methods) to regenerate the aldehyde.

This "protect-modify-deprotect" strategy is fundamental in carbohydrate chemistry and is crucial

for the synthesis of complex carbohydrates, glycosides, and other carbohydrate-based drug

candidates.

Experimental Workflow: Synthesis of D-Glucose Diethyl Dithioacetal

The following diagram illustrates the key steps in the synthesis of D-Glucose diethyl
dithioacetal from D-glucose.
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Caption: Synthetic workflow for D-Glucose diethyl dithioacetal.

This guide provides a foundational understanding of D-Glucose diethyl dithioacetal, intended

to support the work of researchers and professionals in the fields of chemistry and drug

development. The data and protocols presented herein are compiled from established chemical

literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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